Inerminoside C

Specification

• CAS No.: 160492-62-6
• Molecular Formula: C27H33ClN6O5
• Molecular Weight: 674.7 g/mol
• IUPAC Name: 1-[3-[3,4-dihydroxy-4-[[(E)-8-hydroxy-2,6-dimethyloct-2-enoyl]oxymethyl]oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-hydroxy-7-methylidene-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylic acid
• Standard InChI: InChI=1S/C31H46O16/c1-14(7-8-32)5-4-6-15(2)27(40)43-12-31(41)13-44-30(25(31)37)46-24-23(36)22(35)20(10-33)45-29(24)47-28-21-16(3)19(34)9-17(21)18(11-42-28)26(38)39/h6,11,14,17,19-25,28-30,32-37,41H,3-5,7-10,12-13H2,1-2H3,(H,38,39)/b15-6+
• Standard InChI Key: DXKBUDRBDSPMIW-GIDUJCDVSA-N
• Isomeric SMILES: CC(CC/C=C(\C)/C(=O)OCC1(COC(C1O)OC2C(C(C(OC2OC3C4C(CC(C4=C)O)C(=CO3)C(=O)O)CO)O)O)O)CCO
• SMILES: CC(CCC=C(C)C(=O)OCC1(COC(C1O)OC2C(C(C(OC2OC3C4C(CC(C4=C)O)C(=CO3)C(=O)O)CO)O)O)O)CCO
• Canonical SMILES: CC(CCC=C(C)C(=O)OCC1(COC(C1O)OC2C(C(C(OC2OC3C4C(CC(C4=C)O)C(=CO3)C(=O)O)CO)O)O)O)CCO

Introduction

Inerminoside C is an iridoid biglycoside compound isolated from the leaves of Clerodendrum inerme, a plant traditionally used in medicine in various regions. This compound, along with others like Inerminoside A and D, has been studied for its unique chemical structure and potential biological activities.

Isolation and Identification

Inerminoside C was isolated from the leaves of Clerodendrum inerme through a process involving extraction and purification techniques. The structure of Inerminoside C was established using spectroscopic methods such as NMR and mass spectrometry.

Biological Activities

While specific biological activities of Inerminoside C have not been extensively documented, compounds from Clerodendrum inerme have shown various pharmacological properties, including cytotoxic and antiproliferative effects. The plant extracts have been studied for their potential to induce metaphase arrest and cell cycle delay, similar to colchicine, in plant-based assays.

Biological Activity of Related Compounds:

Compound/Extract	Biological Activity	Reference
C. inerme Leaf Extract	Metaphase arrest, cell cycle delay
Iridoid Glycosides	Antiproliferative, cytotoxic effects	General knowledge

Research Findings and Future Directions

Research on Inerminoside C and related compounds highlights the potential of natural products in drug discovery. Further studies are needed to explore the specific biological activities of Inerminoside C and its potential applications in medicine.

Future Research Directions:

• Biological Activity Assessment: Investigate the specific biological activities of Inerminoside C, such as its potential anticancer or antimicrobial effects.

• Structure-Activity Relationship (SAR) Studies: Explore how modifications to the chemical structure of Inerminoside C affect its biological activities.

• Pharmacokinetic Studies: Determine the absorption, distribution, metabolism, and excretion (ADME) properties of Inerminoside C to assess its potential as a therapeutic agent.